Cas no 505082-92-8 (4-(3,5-Dimethylphenyl)benzoic acid)

• Product Name: 4-(3,5-Dimethylphenyl)benzoic acid
• CAS No: 505082-92-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD06201436
• CID: 933861
• PubChem ID: 2758604
• Update Time: 2025-06-12

4-(3,5-Dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid
• 3',5'-DIMETHYLBIPHENYL-4-CARBOXYLIC ACID
• 4-(3,5-DiMethylphenyl)benzoic acid
• 3',5'-dimethyl-biphenyl-4-carboxylic acid
• AKOS005816210
• 505082-92-8
• AS-3217
• E89834
• SCHEMBL3639186
• BDBM50502765
• 3',5'-Dimethyl-[1,1'-biphenyl]-4-carboxylicacid
• CHEMBL4551787
• CS-0195918
• DTXSID40374414
• 4-(3,5-Dimethylphenyl)benzoic acid

• MDL： MFCD06201436
• Inchi： 1S/C15H14O2/c1-10-7-11(2)9-14(8-10)12-3-5-13(6-4-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： KQVFDBZDLRABMX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 380.0±21.0 °C at 760 mmHg
• Flash Point: 176.9±16.7 °C
• PSA: 37.30000
• LogP: 3.66860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3,5-Dimethylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Dimethylphenyl)benzoic acid

Comprehensive Overview of 4-(3,5-Dimethylphenyl)benzoic acid (CAS No. 505082-92-8)

4-(3,5-Dimethylphenyl)benzoic acid (CAS No. 505082-92-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and fine chemical synthesis. Its molecular structure, featuring a benzoic acid moiety linked to a 3,5-dimethylphenyl group, grants it unique physicochemical properties, making it valuable for researchers and industries. This article delves into its applications, synthesis methods, and relevance to current scientific trends, addressing common queries such as "What is 4-(3,5-Dimethylphenyl)benzoic acid used for?" and "How to synthesize 505082-92-8?".

The compound's benzoic acid backbone is pivotal for its role in drug development, particularly in designing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies highlight its potential in crystal engineering, where its aromatic stacking interactions contribute to the formation of co-crystals with enhanced bioavailability. This aligns with the growing interest in "green chemistry" and "sustainable pharmaceutical formulations," topics frequently searched in academic and industrial circles.

From a synthetic perspective, 505082-92-8 is typically prepared via Suzuki-Miyaura cross-coupling or Friedel-Crafts acylation, methods often queried in databases like SciFinder and Reaxys. Researchers also explore its derivatives for organic electronics, such as OLED materials, reflecting the surge in demand for "high-performance organic semiconductors." Its thermal stability and solubility profiles are critical for these applications, as noted in patents and peer-reviewed journals.

Environmental and regulatory aspects of 4-(3,5-Dimethylphenyl)benzoic acid are equally noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions, a point emphasized in safety data sheets (SDS). Queries like "Is CAS 505082-92-8 biodegradable?" underscore the public's focus on eco-friendly chemicals. Analytical techniques such as HPLC and NMR are routinely employed for purity verification, ensuring compliance with industry standards like ICH Q3D.

In conclusion, 4-(3,5-Dimethylphenyl)benzoic acid exemplifies the intersection of traditional organic chemistry and modern technological demands. Its versatility in pharmaceuticals, materials science, and catalysis positions it as a compound of enduring relevance. For researchers seeking "alternative synthetic routes for 505082-92-8" or "applications of dimethylphenyl derivatives," this compound offers a rich area for exploration.